Cas no 89967-02-2 (Pyrimidine,2-methyl-4-propyl-)

• Product name: Pyrimidine,2-methyl-4-propyl-
• CAS No: 89967-02-2
• MF: C₈H₁₂N₂
• MW: 136.19428
• CID: 712577
• PubChem ID: 13153440

Pyrimidine,2-methyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-methyl-4-propyl-
• Pyrimidine, 2-methyl-4-propyl- (9CI)
• DTXSID401310769
• SCHEMBL805512
• 2-Methyl-4-propylpyrimidine
• 89967-02-2

• Inchi： InChI=1S/C8H12N2/c1-3-4-8-5-6-9-7(2)10-8/h5-6H,3-4H2,1-2H3
• InChI Key： LLHIRDBBLFSHNW-UHFFFAOYSA-N
• SMILES： CCCC1=NC(=NC=C1)C

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų
• XLogP3: 1.8